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Compound of Interest

Compound Name: 2-Bromo-4-chloro-6-fluorophenol

Cat. No.: B1274304 Get Quote

An In-depth Technical Guide to the Molecular Weight of 2-Bromo-4-chloro-6-fluorophenol

This guide provides a detailed breakdown of the molecular weight of 2-Bromo-4-chloro-6-
fluorophenol, a halogenated phenol derivative of interest to researchers, scientists, and

professionals in the field of drug development. The document outlines the compound's

molecular formula, the atomic weights of its constituent elements, and the calculation of its

overall molecular weight. Furthermore, a standardized experimental protocol for molecular

weight determination via mass spectrometry is presented, along with a visual representation of

the experimental workflow.

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 2-Bromo-4-chloro-6-fluorophenol is C₆H₃BrClFO[1].

Atomic Components and Weights
The calculation of the molecular weight is based on the standard atomic weights of each

element present in the molecule. The table below summarizes the atomic weights for Carbon

(C), Hydrogen (H), Bromine (Br), Chlorine (Cl), Fluorine (F), and Oxygen (O).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1274304?utm_src=pdf-interest
https://www.benchchem.com/product/b1274304?utm_src=pdf-body
https://www.benchchem.com/product/b1274304?utm_src=pdf-body
https://www.benchchem.com/product/b1274304?utm_src=pdf-body
https://www.benchchem.com/product/b1274304?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chloro-6-fluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Count
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 6 12.011[2][3][4] 72.066

Hydrogen H 3 1.008[5][6][7] 3.024

Bromine Br 1 79.904[8][9][10] 79.904

Chlorine Cl 1 35.45[11][12] 35.45

Fluorine F 1
18.998[13][14]

[15]
18.998

Oxygen O 1 15.999[16][17] 15.999

Total 225.441

Based on the sum of the atomic weights of its components, the molecular weight of 2-Bromo-
4-chloro-6-fluorophenol is 225.44 g/mol [1].

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. The following is a generalized protocol for the determination of the molecular

weight of 2-Bromo-4-chloro-6-fluorophenol using a standard mass spectrometer.

Objective: To experimentally verify the molecular weight of 2-Bromo-4-chloro-6-fluorophenol.

Materials:

2-Bromo-4-chloro-6-fluorophenol sample

High-purity solvent (e.g., methanol, acetonitrile)

Mass spectrometer (e.g., Q-TOF, Orbitrap)

Syringe and filter for sample introduction
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Calibration standard

Methodology:

Sample Preparation:

Accurately weigh a small amount of 2-Bromo-4-chloro-6-fluorophenol.

Dissolve the sample in a suitable high-purity solvent to a final concentration of

approximately 1 mg/mL.

Vortex the solution to ensure complete dissolution.

Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

Instrument Calibration:

Calibrate the mass spectrometer using a known calibration standard according to the

manufacturer's instructions. This ensures accurate mass measurements.

Sample Infusion and Ionization:

Introduce the sample solution into the mass spectrometer's ion source via direct infusion

using a syringe pump at a constant flow rate.

Utilize an appropriate ionization technique, such as Electrospray Ionization (ESI), to

generate ions from the analyte molecules. For this compound, negative ion mode may be

preferable to deprotonate the phenolic hydroxyl group, forming [M-H]⁻ ions.

Mass Analysis:

The generated ions are transferred into the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

A full scan mass spectrum is acquired over a relevant m/z range (e.g., 100-500 m/z).

Data Analysis:
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Process the acquired mass spectrum using the instrument's software.

Identify the peak corresponding to the molecular ion. In negative ion mode, this will be the

[M-H]⁻ peak.

The m/z value of this peak will correspond to the mass of the deprotonated molecule. To

obtain the molecular weight of the neutral molecule, the mass of a proton (approximately

1.007 amu) is added to the measured m/z value.

Compare the experimentally determined molecular weight to the calculated theoretical

molecular weight.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the

molecular weight of 2-Bromo-4-chloro-6-fluorophenol using mass spectrometry.
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Caption: Workflow for Molecular Weight Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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